Cas no 116632-61-2 (6-Quinolinamine,5,7-dimethyl-)
6-Quinolinamine,5,7-dimethyl- structure
Product Name:6-Quinolinamine,5,7-dimethyl-
CAS No:116632-61-2
MF:C11H12N2
MW:172.226382255554
CID:131328
PubChem ID:18979039
Update Time:2025-04-19
6-Quinolinamine,5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinolinamine,5,7-dimethyl-
- 6-Quinolinamine,5,7-dimethyl-(9CI)
- 116632-61-2
- 5,7-dimethylquinolin-6-amine
- SCHEMBL8692881
-
- Inchi: 1S/C11H12N2/c1-7-6-10-9(4-3-5-13-10)8(2)11(7)12/h3-6H,12H2,1-2H3
- InChI Key: SNLPCYJQWSWSJA-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=1C=C(C)C(=C2C)N
Computed Properties
- Exact Mass: 172.1
- Monoisotopic Mass: 172.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9A^2
- XLogP3: 2.2
6-Quinolinamine,5,7-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
116632-61-2 (6-Quinolinamine,5,7-dimethyl-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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